![molecular formula C12H14O2 B3037641 1-(3,4-Dimethylphenyl)butane-1,3-dione CAS No. 51439-56-6](/img/structure/B3037641.png)
1-(3,4-Dimethylphenyl)butane-1,3-dione
Overview
Description
Scientific Research Applications
Photoredox Mediated Synthesis
1-(3,4-Dimethylphenyl)butane-1,3-dione, a variant of 1,4-diphenyl substituted butane 1,4-dione, is significant in heterocyclic and natural product chemistry. A photoredox-mediated, cost-effective synthesis method using Mo and W based polyoxometalates as catalysts under UV-light has been developed for such compounds. This method provides an economical and scalable approach to synthesizing substituted 1,4-diphenylbutane-1,4-diones (Das, Lai, Mallick, & Roy, 2016).
Tautomeric and Acid-Base Properties
Research on azoderivatives of benzoylacetone, including 1-(3,4-Dimethylphenyl)butane-1,3-dione variants, reveals their structural, tautomeric, and acid-base properties. The study indicates a mixture of Z-enol-azo-II and hydrazo-III tautomeric forms in solution, with solvent polarity influencing the balance towards the enol-azo form. The proton dissociation process in these compounds is unspontaneous, endothermic, and entropically unfavorable (Mahmudov et al., 2011).
Nickel(II) Complex Synthesis
The compound serves as a template for synthesizing nickel(II) macrocyclic and open-chain complexes. The study of 1-phenyl-butane-1,3-dione mono-S-methylisothiosemicarbazone, a related compound, led to the formation of two nickel(II) complexes, characterized by X-ray diffraction, spectroscopic methods, and cyclic voltammetry (Gradinaru et al., 2001).
Structural Analysis
Structural analysis of compounds like bis(4-tert-butyl-2,6-dimethylphenyl)hexa-1,5-diyne-3,4-dione, a related derivative, shows extended s-trans conformation and suggests little electronic delocalization between its components. Such studies aid in understanding molecular configurations and interactions (Faust, Bruhn, & Rossi, 2005).
Applications in Corrosion Inhibition
Spirocyclopropane derivatives, including compounds related to 1-(3,4-Dimethylphenyl)butane-1,3-dione, have been studied for their corrosion inhibition properties. These compounds have shown effectiveness as inhibitors in acidic solutions, demonstrating both physical and chemical adsorption onto metal surfaces (Chafiq et al., 2020).
properties
IUPAC Name |
1-(3,4-dimethylphenyl)butane-1,3-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c1-8-4-5-11(6-9(8)2)12(14)7-10(3)13/h4-6H,7H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKRKSPWUZRACIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)CC(=O)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dimethylphenyl)butane-1,3-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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